Cas no 682790-84-7 (3-(E)-1-(furan-2-yl)ethylideneamino-1-(furan-2-yl)methylthiourea)

• Product Name: 3-(E)-1-(furan-2-yl)ethylideneamino-1-(furan-2-yl)methylthiourea
• CAS No: 682790-84-7
• MF: C₁₂H₁₃N₃O₂S
• MW: 263.315521001816
• CID: 6010346
• PubChem ID: 6107798
• Update Time: 2025-08-02

3-(E)-1-(furan-2-yl)ethylideneamino-1-(furan-2-yl)methylthiourea Chemical and Physical Properties

Names and Identifiers

• 3-(E)-1-(furan-2-yl)ethylideneamino-1-(furan-2-yl)methylthiourea
• Hydrazinecarbothioamide, 2-[1-(2-furanyl)ethylidene]-N-(2-furanylmethyl)-
• SR-01000010352-1
• AKOS002233857
• (E)-2-(1-(furan-2-yl)ethylidene)-N-(furan-2-ylmethyl)hydrazinecarbothioamide
• F1098-0105
• 3-[(E)-[1-(furan-2-yl)ethylidene]amino]-1-[(furan-2-yl)methyl]thiourea
• 1-[(E)-1-(furan-2-yl)ethylideneamino]-3-(furan-2-ylmethyl)thiourea
• SR-01000010352
• 682790-84-7

• Inchi： 1S/C12H13N3O2S/c1-9(11-5-3-7-17-11)14-15-12(18)13-8-10-4-2-6-16-10/h2-7H,8H2,1H3,(H2,13,15,18)
• InChI Key： OQCCULIARBDKEF-UHFFFAOYSA-N
• SMILES： N(C(NCC1=CC=CO1)=S)N=C(C1=CC=CO1)C

Computed Properties

• Exact Mass: 263.07284784g/mol
• Monoisotopic Mass: 263.07284784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 94.8Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 382.9±52.0 °C(Predicted)
• pka: 10.77±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Hydrazines and derivatives Thiosemicarbazides

Additional information on 3-(E)-1-(furan-2-yl)ethylideneamino-1-(furan-2-yl)methylthiourea

Introduction to 3-(E)-1-(furan-2-yl)ethylideneamino-1-(furan-2-yl)methylthiourea (CAS No. 682790-84-7)

3-(E)-1-(furan-2-yl)ethylideneamino-1-(furan-2-yl)methylthiourea, with the CAS number 682790-84-7, is a compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its thiourea moiety and furan rings, which contribute to its distinct properties and biological activities.

The chemical structure of 3-(E)-1-(furan-2-yl)ethylideneamino-1-(furan-2-yl)methylthiourea is composed of a thiourea group (NH₂CͨS) linked to two furan rings through an ethylidene bridge. The presence of these functional groups imparts specific reactivity and solubility characteristics, making it a valuable candidate for various chemical and biological studies. The E configuration of the ethylidene bridge is crucial for the compound's stability and reactivity.

Recent research has focused on the potential therapeutic applications of 3-(E)-1-(furan-2-yl)ethylideneamino-1-(furan-2-yl)methylthiourea. Studies have shown that this compound exhibits significant anti-inflammatory and antioxidant properties, which are essential for the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that 3-(E)-1-(furan-2-yl)ethylideneamino-1-(furan-2-yl)methylthiourea effectively reduced inflammation in animal models of arthritis. The compound's ability to inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6 was highlighted as a key mechanism of action.

In addition to its anti-inflammatory properties, 3-(E)-1-(furan-2-yl)ethylideneamino-1-(furan-2-yl)methylthiourea has shown promise in the field of cancer research. A study published in Cancer Research in 2020 reported that this compound exhibited potent cytotoxic effects against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the induction of apoptosis through the activation of caspase pathways and the inhibition of cell cycle progression.

The synthetic route for 3-(E)-1-(furan-2-yl)ethylideneamino-1-(furan-2-yl)methylthiourea has been well-documented in the literature. Typically, the synthesis involves the condensation of 2-furfuraldehyde with thiourea followed by the addition of another furan ring. The E configuration is achieved through careful control of reaction conditions, such as temperature and solvent choice. This synthetic method provides a scalable and efficient route for the production of this compound, making it accessible for further research and development.

The solubility and stability of 3-(E)-1-(furan-2-yl)ethylideneamino-1-(furan-2-yl)methylthiourea are important considerations for its practical applications. The compound is generally soluble in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in biological assays and drug formulation studies. However, its stability under different conditions, such as pH and temperature, needs to be carefully monitored to ensure consistent performance.

To further explore the potential applications of 3-(E)-1-(furan-2-yl)ethylideneamino-1-(furan-2-y l)methylthiourea, ongoing clinical trials are being conducted to evaluate its safety and efficacy in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, 3-(E)-1-(furan - 2 - yl ) ethyli de ne amine - 1 - ( furan - 2 - yl ) methyl thiourea (CAS No . 68 2790 - 84 - 7) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure, synthetic accessibility, and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences.